2-Hydroxymethyl-5-(3-methyl-butyryl)-pyridine

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• IUPAC Name: 1-[6-(hydroxymethyl)pyridin-3-yl]-3-methylbutan-1-one
• InChI: InChI=1S/C11H15NO2/c1-8(2)5-11(14)9-3-4-10(7-13)12-6-9/h3-4,6,8,13H,5,7H2,1-2H3
• InChI Key: MIVUSGVMSHTVEY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)C1=CN=C(C=C1)CO

Description

2-Hydroxymethyl-5-(3-methyl-butyryl)-pyridine is a useful research compound. Its molecular formula is C11H15NO2 and its molecular weight is 193.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Add tetrabutylammonium fluoride (2.13 mL, 2.13 mmol, 1M solution in THF) to a solution of 2-(tert-butyldimethylsilyloxymethyl)-5-(3-methyl-butyryl)-pyridine (330 mg, 1.066 mmol) in anhydrous THF (20 mL) at 0° C. and stir at this temperature for 1 h. Concentrate the solvent in vacuo and purify the crude mixture by chromatography on silica gel eluting with EtOAc to provide the desired intermediate (327 mg, 100%).